Cas no 680612-23-1 (Phenol,3-methyl-4-[1-(1-methylethyl)-7-(trifluoromethyl)-1H-indazol-3-yl]-)

• Product Name: Phenol,3-methyl-4-[1-(1-methylethyl)-7-(trifluoromethyl)-1H-indazol-3-yl]-
• CAS No: 680612-23-1
• MF: C₁₈H₁₇F₃N₂O
• MW: 334.335594892502
• CID: 393750
• Update Time: 2024-01-29

Phenol,3-methyl-4-[1-(1-methylethyl)-7-(trifluoromethyl)-1H-indazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-methyl-4-[1-(1-methylethyl)-7-(trifluoromethyl)-1H-indazol-3-yl]-
• Phenol, 3-methyl-4-[1-(1-methylethyl)-7-(trifluoromethyl)-1H-indazol-3-yl]-

• Inchi： 1S/C18H17F3N2O/c1-10(2)23-17-14(5-4-6-15(17)18(19,20)21)16(22-23)13-8-7-12(24)9-11(13)3/h4-10,24H,1-3H3
• InChI Key： KHSAABIGSPXJBL-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2C3=C(N(C(C)C)N=2)C(C(F)(F)F)=CC=C3)C(C)=C1

Computed Properties

• Exact Mass: 334.12941

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 427.6±40.0 °C(Predicted)
• PSA: 38.05
• pka: 9.09±0.20(Predicted)